Cas no 2137819-13-5 (N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine)

• Product Name: N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine
• CAS No: 2137819-13-5
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5610150
• PubChem ID: 165487562
• Update Time: 2025-10-31

N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methylbutan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine
• 2137819-13-5
• EN300-841755
• N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine

• Inchi： 1S/C14H25NO/c1-4-13(2,3)15-11-6-5-7-14-8-10(9-16-14)12(11)14/h10-12,15H,4-9H2,1-3H3
• SMILES： O1CC2CC31CCCC(C32)NC(C)(C)CC

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine

Professional Introduction to N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine (CAS No: 2137819-13-5)

N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine is a sophisticated organic compound with a unique tricyclic structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2137819-13-5, represents a pinnacle of structural complexity and functional diversity, making it a subject of intense research interest.

The molecular framework of N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine is characterized by its tricyclic backbone, which incorporates an oxygen atom into the ring system, creating a potent site for interactions with biological targets. This structural motif is not only chemically intriguing but also offers a versatile platform for the development of novel therapeutic agents.

In recent years, there has been a surge in the exploration of tricyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological receptors. The presence of the 9-oxatricyclic core in N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine lends itself particularly well to applications in drug discovery, where such structural features are often associated with favorable pharmacokinetic properties.

The synthesis of this compound presents a formidable challenge due to its intricate three-dimensional structure and the need for precise stereocontrol at multiple stages. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high fidelity. Modern techniques in organic synthesis, including transition-metal-catalyzed reactions and asymmetric catalysis, have played a crucial role in enabling the efficient preparation of N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine.

The utility of N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-amine extends beyond its mere structural novelty; it serves as a valuable scaffold for medicinal chemists seeking to design molecules with tailored biological activities. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation in the context of therapeutic intervention.

In the realm of drug discovery, the exploration of tricyclic compounds has led to several groundbreaking discoveries that highlight their potential as pharmacological tools. For instance, tricyclic scaffolds have been employed in the development of drugs targeting neurological disorders, where their ability to cross the blood-brain barrier is particularly advantageous.

The incorporation of the N-(2-methylbutan-2-yl) moiety into the molecular structure of N-(2-methylbutan-2-yl)-9-oxatricyclo5.2.1.0,1,6decan-5-am ine introduces additional functional flexibility, allowing for further derivatization and optimization of biological activity. This feature is particularly valuable in medicinal chemistry pipelines where subtle modifications can significantly impact pharmacological outcomes.

The future prospects for N-(2-methylbutan - 2 - yl strong >) - 9 - ox at ric yclo 5 . 2 . 1 . 0 , 1 , 6 de c an - 5 - am ine are vast and multifaceted. As synthetic methodologies continue to evolve, researchers will be better equipped to access and modify this compound's structure for diverse applications. Its potential as a building block for novel therapeutics remains undiminished, and ongoing investigations are likely to uncover new opportunities for its utilization in drug development.